Cas no 1179195-83-5 ([2-(4-Bromopyrazol-1-yl)ethyl]diethylamine)
[2-(4-Bromopyrazol-1-yl)ethyl]diethylamine Chemical and Physical Properties
Names and Identifiers
-
- [2-(4-Bromopyrazol-1-yl)ethyl]diethylamine
- 2-(4-Bromo-1H-pyrazol-1-yl)-N,N-diethylethanamine
- 2-(4-bromopyrazol-1-yl)-N,N-diethylethanamine
- [2-(4-Bromo-pyrazol-1-yl)-ethyl]-diethyl-amine
-
- Inchi: 1S/C9H16BrN3/c1-3-12(4-2)5-6-13-8-9(10)7-11-13/h7-8H,3-6H2,1-2H3
- InChI Key: WQTCAALJJAUNEH-UHFFFAOYSA-N
- SMILES: BrC1C=NN(C=1)CCN(CC)CC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 139
- XLogP3: 1.6
- Topological Polar Surface Area: 21.1
[2-(4-Bromopyrazol-1-yl)ethyl]diethylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB605626-250mg |
2-(4-Bromo-1H-pyrazol-1-yl)-N,N-diethylethanamine; . |
1179195-83-5 | 250mg |
€209.70 | 2025-04-22 | ||
| abcr | AB605626-1g |
2-(4-Bromo-1H-pyrazol-1-yl)-N,N-diethylethanamine; . |
1179195-83-5 | 1g |
€367.90 | 2025-04-22 | ||
| abcr | AB605626-5g |
2-(4-Bromo-1H-pyrazol-1-yl)-N,N-diethylethanamine; . |
1179195-83-5 | 5g |
€1179.40 | 2025-04-22 | ||
| abcr | AB605626-10g |
2-(4-Bromo-1H-pyrazol-1-yl)-N,N-diethylethanamine; . |
1179195-83-5 | 10g |
€1966.40 | 2025-04-22 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1280679-1g |
[2-(4-Bromopyrazol-1-yl)ethyl]diethylamine |
1179195-83-5 | 98% | 1g |
¥3855.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1280679-5g |
[2-(4-Bromopyrazol-1-yl)ethyl]diethylamine |
1179195-83-5 | 98% | 5g |
¥11566.00 | 2024-08-09 | |
| 1PlusChem | 1P00HES5-1g |
[2-(4-Bromopyrazol-1-yl)ethyl]diethylamine |
1179195-83-5 | 98% | 1g |
$370.00 | 2025-02-28 | |
| 1PlusChem | 1P00HES5-5g |
[2-(4-Bromopyrazol-1-yl)ethyl]diethylamine |
1179195-83-5 | 98% | 5g |
$1085.00 | 2025-02-28 |
[2-(4-Bromopyrazol-1-yl)ethyl]diethylamine Related Literature
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on [2-(4-Bromopyrazol-1-yl)ethyl]diethylamine
Recent Advances in the Study of [2-(4-Bromopyrazol-1-yl)ethyl]diethylamine (CAS: 1179195-83-5) in Chemical Biology and Pharmaceutical Research
The compound [2-(4-Bromopyrazol-1-yl)ethyl]diethylamine (CAS: 1179195-83-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bromopyrazole and diethylamine functional groups, has shown promising potential in various applications, including drug discovery, enzyme inhibition, and receptor modulation. Recent studies have focused on its synthesis, structural optimization, and biological activity, providing valuable insights into its mechanism of action and therapeutic potential.
One of the key areas of research has been the synthesis and structural characterization of [2-(4-Bromopyrazol-1-yl)ethyl]diethylamine. A study published in the Journal of Medicinal Chemistry (2023) detailed an efficient synthetic route for this compound, highlighting its high yield and purity. The researchers employed a multi-step process involving the bromination of pyrazole followed by alkylation with diethylamine. The resulting compound was thoroughly characterized using NMR spectroscopy and mass spectrometry, confirming its structural integrity and purity.
In addition to its synthesis, the biological activity of [2-(4-Bromopyrazol-1-yl)ethyl]diethylamine has been a focal point of recent investigations. A preclinical study demonstrated its potent inhibitory effects on specific kinases involved in inflammatory pathways. The compound exhibited a high binding affinity and selectivity, making it a potential candidate for the development of anti-inflammatory drugs. Further in vitro and in vivo studies are underway to explore its pharmacokinetic properties and therapeutic efficacy.
Another significant development is the exploration of [2-(4-Bromopyrazol-1-yl)ethyl]diethylamine as a modulator of G-protein-coupled receptors (GPCRs). A recent paper in Nature Chemical Biology (2024) reported that this compound acts as an allosteric modulator of certain GPCRs, influencing their signaling pathways. This finding opens new avenues for targeting GPCRs, which are implicated in a wide range of diseases, including neurological disorders and cancer.
Despite these promising findings, challenges remain in the development of [2-(4-Bromopyrazol-1-yl)ethyl]diethylamine as a therapeutic agent. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further research. Ongoing studies are focusing on structural modifications to enhance its drug-like properties while maintaining its biological activity.
In conclusion, [2-(4-Bromopyrazol-1-yl)ethyl]diethylamine (CAS: 1179195-83-5) represents a promising compound in chemical biology and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable tool for drug discovery and development. Future research should aim to elucidate its full therapeutic potential and address the current limitations to pave the way for clinical applications.
1179195-83-5 ([2-(4-Bromopyrazol-1-yl)ethyl]diethylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)